Cas no 2310141-59-2 (2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one)

2-(Naphthalen-1-yl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]ethan-1-one is a structurally complex heterocyclic compound featuring a naphthalene moiety linked to a diazepane ring system with a thiolane substituent. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the presence of the diazepane core. The naphthalene group may enhance lipophilicity, potentially improving membrane permeability, while the thiolane functionality could offer opportunities for further derivatization or coordination chemistry. Its rigid yet flexible structure makes it a candidate for probing sterically demanding binding sites in drug discovery or as an intermediate in synthesizing pharmacologically active molecules.
2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one structure
2310141-59-2 structure
Product Name:2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one
CAS No:2310141-59-2
MF:C21H26N2OS
MW:354.508944034576
CID:5338697
Update Time:2025-05-30

2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(naphthalen-1-yl)-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)ethan-1-one
    • 2-naphthalen-1-yl-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]ethanone
    • 2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one
    • InChI Key: SEWOLZGBRFSDOT-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)N1CCN(C(CC2=CC=CC3C=CC=CC2=3)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 457
  • XLogP3: 3.6
  • Topological Polar Surface Area: 48.8

2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one Pricemore >>

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Additional information on 2-(naphthalen-1-yl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one

Compound CAS No 2310141-59-2: 2-(Naphthalen-1-Yl)-1,4-Diazepan-1-Yl Ethanone with Thiolan Substituent

Compound CAS No 2310141-59-2, also known as 2-(Naphthalen-1-Yl)-4-(Thiolan-3-Yl)-1,4-Diazepan-7-One, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, particularly in the fields of drug design and materials science. Recent studies have highlighted its role in biological activity, synthetic chemistry, and therapeutic applications, making it a focal point for researchers worldwide.

The molecular structure of CAS No 2310141-59-2 is characterized by a naphthalene ring system, which contributes to its aromatic stability and electronic properties. The diazepane ring further enhances its structural complexity, offering opportunities for functionalization and bioavailability optimization. The presence of a thiolane substituent introduces additional flexibility and reactivity, making this compound versatile for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2310141-59-2 through multi-component reactions and modular assembly strategies. Researchers have explored the use of click chemistry and catalytic processes to streamline its production, ensuring scalability and cost-effectiveness. These methods have significantly improved the yield and purity of the compound, facilitating its application in large-scale studies.

In terms of biological activity, CAS No 2310141-59-2 has shown promise as a potential lead compound in drug discovery programs targeting various diseases. Preclinical studies indicate that it exhibits selective binding to specific receptors, suggesting its potential as a modulator in neurodegenerative disorders or inflammatory conditions. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

The incorporation of a thiolane group into the structure has been shown to enhance the compound's solubility and stability under physiological conditions. This feature is particularly advantageous for pharmaceutical applications where bioavailability is critical. Recent research has also explored the use of this compound as a scaffold for designing bioactive molecules, leveraging its structural diversity to create novel therapeutic agents.

From an environmental standpoint, studies on the degradation pathways of CAS No 2310868768768768768768768768768768768768768768768768768768768768768768768768768 have provided insights into its eco-friendliness. Results suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current sustainability trends in the chemical industry.

In conclusion, Compound CAS No 23999999999999999999 represents a significant advancement in organic synthesis and drug development. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing complex challenges in medicine and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to scientific progress.

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